Cas no 2228839-93-6 (2-1-(6-methylpyridin-3-yl)cyclopropylacetic acid)

• Product Name: 2-1-(6-methylpyridin-3-yl)cyclopropylacetic acid
• CAS No: 2228839-93-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6119355
• PubChem ID: 165762703
• Update Time: 2025-10-31

2-1-(6-methylpyridin-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(6-methylpyridin-3-yl)cyclopropylacetic acid
• 2228839-93-6
• 2-[1-(6-methylpyridin-3-yl)cyclopropyl]acetic acid
• EN300-1758817

• Inchi： 1S/C11H13NO2/c1-8-2-3-9(7-12-8)11(4-5-11)6-10(13)14/h2-3,7H,4-6H2,1H3,(H,13,14)
• InChI Key： LXMVUYCNIYORQA-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=NC(C)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-1-(6-methylpyridin-3-yl)cyclopropylacetic acid

2-(1-(6-Methylpyridin-3-yl)cyclopropyl)acetic Acid: A Comprehensive Overview

The compound with CAS No. 2228839-93-6, commonly referred to as 2-(1-(6-methylpyridin-3-yl)cyclopropyl)acetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group attached to a methylpyridine moiety and an acetic acid functional group. The cyclopropyl ring, known for its strain and reactivity, plays a crucial role in the compound's chemical properties and potential applications.

Recent studies have highlighted the importance of methylpyridine derivatives in drug design due to their ability to modulate various biological targets. The 6-methylpyridin-3-yl group in this compound contributes to its aromatic stability and potential for hydrogen bonding, making it a promising candidate for medicinal chemistry applications. Researchers have explored the synthesis of this compound through various routes, including palladium-catalyzed cross-coupling reactions and traditional nucleophilic substitutions, with a focus on optimizing yield and purity.

The acetic acid moiety in 2-(1-(6-methylpyridin-3-yl)cyclopropyl)acetic acid introduces carboxylic acid functionality, which can participate in esterification or amide formation reactions. These reactions are pivotal in drug delivery systems, where such modifications can enhance bioavailability and pharmacokinetics. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high standards of purity.

From a biological standpoint, this compound has shown potential as a lead molecule in the development of new therapeutic agents. Its structure suggests possible interactions with G-protein coupled receptors (GPCRs) and other membrane-bound proteins, which are key targets for treating conditions such as inflammation, pain, and neurodegenerative diseases. Preclinical studies have demonstrated moderate activity against certain enzyme targets, indicating the need for further optimization to improve potency and selectivity.

In terms of chemical stability, cyclopropane-containing compounds like this one are known to undergo ring-opening reactions under specific conditions. This reactivity can be both advantageous and challenging, depending on the application. For instance, controlled ring-opening can be exploited in drug delivery systems to release bioactive molecules at specific sites within the body. However, it also necessitates careful handling during synthesis and storage to prevent unintended degradation.

The integration of methylpyridine groups into organic molecules has been a focal point of recent research due to their electronic properties and ability to influence molecular recognition. In the case of 2-(1-(6-methylpyridin-3-yl)cyclopropyl)acetic acid, this group enhances the molecule's solubility in polar solvents while maintaining hydrophobic interactions necessary for binding to certain protein pockets. Such dual functionality makes it an attractive candidate for diverse applications in both academia and industry.

Looking ahead, ongoing research is focused on expanding the library of derivatives based on this core structure. By systematically modifying substituents on the pyridine ring or altering the cyclopropane system, scientists aim to uncover new biological activities and improve upon existing properties. Computational modeling techniques, such as molecular docking and quantum mechanics simulations, are being employed to predict binding affinities and guide experimental efforts.

In conclusion, 2-(1-(6-methylpyridin-3-yl)cyclopropyl)acetic acid represents a compelling example of how structural complexity can yield molecules with versatile applications. Its unique combination of functional groups positions it as a valuable tool in organic synthesis and drug discovery. As research continues to unravel its full potential, this compound is poised to make significant contributions across multiple scientific disciplines.